![molecular formula C11H11NO3 B1277637 3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile CAS No. 4640-69-1](/img/structure/B1277637.png)
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile
Overview
Description
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile is a chemical compound that is part of a broader class of organic molecules which can be used as intermediates in the synthesis of various heterocyclic compounds. The compound features a nitrile group attached to a ketone, with the phenyl ring bearing two methoxy substituents. This structure is significant in synthetic chemistry due to its potential reactivity and utility in forming more complex molecules.
Synthesis Analysis
The synthesis of related compounds such as 3,3-dimethoxypropanenitrile has been reported using elimination and addition reactions. Starting from 2-chloro-3-phenylsulfonylpropanenitrile, the elimination of HCl was performed at low temperatures to yield 3-phenylsulfonylpropanenitrile with an 88% yield. Further reaction with sodium methoxide in methanol produced 3,3-dimethoxypropanenitrile with a high yield of 98%. Innovations in the reaction conditions, such as using THF as a solvent and an excess of sodium methoxide, optimized the synthesis process .
Molecular Structure Analysis
The molecular structure of compounds containing the 3,4-dimethoxyphenyl moiety has been elucidated using X-ray crystallography. For instance, the molecular structure of a strongly fluorescent oxazole derivative with the 3,4-dimethoxyphenyl group was determined, showcasing the utility of such moieties in the design of optically active and fluorescent molecules .
Chemical Reactions Analysis
Compounds with the 3,4-dimethoxyphenyl group can undergo various chemical reactions. An unusual Michael addition reaction has been described where 3,3-dimethoxypropanenitrile reacts with 2-aryl-substituted acrylates to form intermediates that can be converted into pyrido[2,3-d]pyrimidines under specific conditions . Additionally, photochemical reactions of β-cyanochalcone derivatives with similar substituents have been observed to result in anomalous dimerization through isomerization when exposed to sunlight in the solid state .
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of this compound are not detailed in the provided papers, the properties of similar compounds can be inferred. The presence of methoxy groups generally increases the solubility in organic solvents, and the nitrile group can participate in various chemical reactions, such as nucleophilic addition or reduction. The ketone functionality is also reactive and can be involved in condensation reactions. The physical properties such as melting point, boiling point, and solubility are likely to be influenced by the presence of these functional groups and the overall molecular structure .
Scientific Research Applications
Synthesis and Chemical Reactions
- Oxidative Cyclizations: 3-Oxopropanenitriles, including compounds similar to 3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile, are used in oxidative cyclizations with conjugated alkenes. This process is facilitated by manganese(III) acetate, leading to the formation of dihydrofuran-3-carbonitriles (Yılmaz, Uzunalioğlu, & Pekel, 2005).
- Radical Cyclization: Studies have shown that cerium(IV) ammonium nitrate in ether solvents can be used for radical cyclization of 3-oxopropanenitriles, leading to the formation of 4,5-dihydrofurans, highlighting the versatility of these compounds in chemical reactions (Yılmaz, 2011).
Antimicrobial Applications
- Synthesis of Novel Derivatives for Antimicrobial Studies: 3-Oxopropanenitriles can be used as precursors for synthesizing novel bis-thiadiazole and bis-thiazole derivatives. These compounds have shown promising results in antimicrobial studies (Kheder & Mabkhot, 2012).
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-14-10-4-3-8(7-11(10)15-2)9(13)5-6-12/h3-4,7H,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFSNSYKHZRHIGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)CC#N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10427441 | |
Record name | 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10427441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4640-69-1 | |
Record name | 3,4-Dimethoxy-β-oxobenzenepropanenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4640-69-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10427441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.